Cas no 847818-48-8 (4-bromo-1-(3-methylbutyl)-1H-pyrazole)

• Product Name: 4-bromo-1-(3-methylbutyl)-1H-pyrazole
• CAS No: 847818-48-8
• MF: C₈H₁₃BrN₂
• MW: 217.106220960617
• MDL: MFCD12026053
• CID: 857521
• PubChem ID: 23247854
• Update Time: 2025-10-29

4-bromo-1-(3-methylbutyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-1-ISOPENTYLPYRAZOLE
• 4-Bromo-1-isopentyl-1H-pyrazole
• 4-bromo-1-(3-methylbutyl)pyrazole
• 4-bromo-1-(3-methylbutyl)-1H-pyrazole
• B-4043
• F2147-6942
• DTXSID40631519
• XIB81848
• MFCD12026053
• 847818-48-8
• AKOS010259232
• CS-0456196
• BS-23218
• A863996
• DB-367365

• MDL： MFCD12026053
• Inchi： 1S/C8H13BrN2/c1-7(2)3-4-11-6-8(9)5-10-11/h5-7H,3-4H2,1-2H3
• InChI Key： PSQJFVJRFQJOBI-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)CCC(C)C

Computed Properties

• Exact Mass: 216.02600
• Monoisotopic Mass: 216.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82000
• LogP: 2.69170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 4-bromo-1-(3-methylbutyl)-1H-pyrazole

Recent Advances in the Study of 4-bromo-1-(3-methylbutyl)-1H-pyrazole (CAS: 847818-48-8) in Chemical Biology and Pharmaceutical Research

The compound 4-bromo-1-(3-methylbutyl)-1H-pyrazole (CAS: 847818-48-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrazole core and bromo substituent, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and biochemical studies. Recent studies have explored its synthesis, reactivity, and biological activities, making it a subject of growing interest among researchers.

One of the key areas of investigation has been the synthesis and optimization of 4-bromo-1-(3-methylbutyl)-1H-pyrazole. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug development. For instance, a recent study published in the Journal of Medicinal Chemistry highlighted a streamlined synthetic approach that reduces the number of steps and enhances scalability, making the compound more accessible for further research and industrial applications.

In addition to its synthetic advancements, the biological activities of 4-bromo-1-(3-methylbutyl)-1H-pyrazole have been a focal point of recent studies. Preliminary in vitro and in vivo assays have demonstrated its potential as a modulator of specific enzymatic pathways. Notably, it has shown inhibitory effects on certain kinases, which are often targeted in cancer therapy. These findings suggest that the compound could serve as a lead structure for the development of new kinase inhibitors, offering a potential avenue for treating various malignancies.

Furthermore, the compound's unique chemical properties have made it a valuable tool in chemical biology. Its ability to act as a versatile intermediate in the synthesis of more complex molecules has been explored in several recent publications. For example, researchers have utilized 4-bromo-1-(3-methylbutyl)-1H-pyrazole as a building block in the construction of novel heterocyclic compounds with enhanced pharmacological profiles. This approach has opened up new possibilities for the design of drugs with improved efficacy and reduced side effects.

Despite these promising developments, challenges remain in the full characterization and application of 4-bromo-1-(3-methylbutyl)-1H-pyrazole. Issues such as solubility, stability, and bioavailability need to be addressed to fully harness its potential in therapeutic settings. Ongoing research aims to overcome these hurdles through structural modifications and formulation strategies, as highlighted in recent patents and preclinical studies.

In conclusion, 4-bromo-1-(3-methylbutyl)-1H-pyrazole (CAS: 847818-48-8) represents a compound of significant interest in the chemical biology and pharmaceutical fields. Its synthetic versatility, biological activities, and potential therapeutic applications make it a valuable subject for continued research. As scientists delve deeper into its properties and mechanisms, this compound may pave the way for innovative treatments and tools in medicine and beyond.